Cas no 2091654-75-8 (1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile)

• Product Name: 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• CAS No: 2091654-75-8
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 4771558
• Update Time: 2025-05-20

1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile
• 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile

• Inchi： 1S/C8H9N5/c9-1-2-12-3-4-13-8(12)5-7(6-10)11-13/h3-5H,1-2,9H2
• InChI Key： XTECMMRAEZLYFW-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=CC(C#N)=N2)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: -0.8
• Topological Polar Surface Area: 72

Additional information on 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile

1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile (CAS 2091654-75-8): A Versatile Chemical Building Block for Modern Research

In the rapidly evolving field of chemical research, 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile (CAS 2091654-75-8) has emerged as a compound of significant interest. This heterocyclic molecule, featuring both imidazo[1,2-b]pyrazole and carbonitrile functional groups, offers unique properties that make it valuable across multiple scientific disciplines. Researchers are particularly drawn to its potential in pharmaceutical intermediates, material science applications, and biological probes.

The molecular structure of 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile combines several pharmacologically relevant features. The imidazo[1,2-b]pyrazole core is known for its electron-rich nature and ability to participate in hydrogen bonding, while the 2-aminoethyl side chain enhances water solubility and provides an additional site for chemical modification. The 6-carbonitrile group serves as a versatile handle for further synthetic transformations, making this compound particularly useful in medicinal chemistry and drug discovery programs.

Recent scientific literature highlights the growing importance of imidazo[1,2-b]pyrazole derivatives in addressing current research challenges. As the pharmaceutical industry seeks novel small molecule therapeutics for complex diseases, compounds like 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile are being investigated for their potential in kinase inhibition and protein-protein interaction modulation. The compound's balanced lipophilicity and molecular weight make it particularly attractive for central nervous system drug development, a hot topic in current medicinal chemistry research.

From a synthetic chemistry perspective, 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile offers multiple advantages. The presence of both nucleophilic (amino) and electrophilic (cyano) groups within the same molecule allows for diverse structure-activity relationship studies. Recent publications have demonstrated its utility in constructing more complex heterocyclic systems, particularly in the development of fluorescent probes and molecular sensors for biological applications.

The compound's physicochemical properties contribute to its growing popularity in research settings. With a molecular weight of 191.21 g/mol, 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile falls within the optimal range for drug-like molecules. Its moderate polarity, resulting from the aminoethyl and carbonitrile groups, ensures reasonable solubility in both aqueous and organic media, facilitating various experimental protocols. These characteristics make it particularly valuable for high-throughput screening and combinatorial chemistry approaches.

In material science applications, the imidazo[1,2-b]pyrazole scaffold of this compound has shown promise in the development of organic electronic materials. The conjugated π-system, combined with the electron-withdrawing carbonitrile group, creates interesting electronic properties that researchers are exploring for potential use in organic light-emitting diodes (OLEDs) and molecular electronics. This aligns with current industry trends toward more sustainable and efficient electronic materials.

Quality control and characterization of 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural identity. These rigorous analytical procedures are particularly important when the compound is used as a pharmaceutical intermediate or biological probe, where purity requirements are stringent.

The storage and handling of 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile require standard laboratory precautions. While not classified as hazardous under normal conditions, it is recommended to store the compound in a cool, dry environment, protected from light and moisture to maintain stability. These storage conditions are typical for most nitrogen-containing heterocycles and help preserve the compound's integrity for research applications.

As research into imidazo[1,2-b]pyrazole derivatives continues to expand, 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile is likely to play an increasingly important role. Its structural features make it a valuable building block for the development of novel compounds with potential applications in medicinal chemistry, material science, and chemical biology. The compound's versatility and the growing interest in its structure-activity relationships suggest that it will remain a focus of scientific investigation in the coming years.

For researchers seeking reliable sources of 1-(2-Aminoethyl)-1H-imidazo[1,2-b]pyrazole-6-carbonitrile (CAS 2091654-75-8), it is essential to work with reputable chemical suppliers who can provide comprehensive analytical data and certificates of analysis. This ensures the quality and consistency needed for reproducible scientific results, particularly in sensitive applications such as biological screening or material fabrication.